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Compound of Interest

Compound Name: Ethyl linalool
CAS No.: 92590-71-1
Cat. No.: B8231088

Get Quote

Proper disposal of ethyl linalool is a critical component of laboratory safety and environmental

responsibility. As a combustible liquid that can cause skin and eye irritation and is harmful to
aquatic life, it must be managed as hazardous waste in accordance with federal, state, and
local regulations.[1][2][3] Adherence to these procedures minimizes risks to personnel and the
environment.

Operational Plan: Handling and Storage

Before disposal, proper handling and storage of ethyl linalool waste are imperative to maintain
a safe laboratory environment.

» Personal Protective Equipment (PPE): When handling ethyl linalool, wear protective gloves,
safety goggles, and a lab coat.[1][3]

» Ventilation: Always handle the chemical in a well-ventilated area or under a chemical fume
hood to avoid inhalation of vapors.[1][3]

o Storage: Store waste containers in a cool, dry, and well-ventilated place, away from heat,
sparks, open flames, and other ignition sources.[1][2] Keep containers tightly closed.[4][5]
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e Segregation: Ethyl linalool waste must be segregated from incompatible materials, such as
strong oxidizing agents, strong acids, and strong bases, to prevent hazardous reactions.[3]

[6]

Disposal Plan: Step-by-Step Procedures

Disposal of ethyl linalool is regulated by the Environmental Protection Agency (EPA) through
the Resource Conservation and Recovery Act (RCRA).[5][7] It must not be disposed of in
regular trash or poured down the drain.[7][8] The following steps outline the required procedure
for its disposal through a designated environmental health and safety (EHS) program.

e Container Selection:

o Select a chemically compatible container for waste collection. Plastic containers are often
preferred.[7][9]

o Ensure the container is in good condition, free from leaks, and has a secure, tight-fitting
lid.[4]

o Do not use former food-grade containers, such as milk jugs.[5]
e Waste Accumulation:

o Transfer ethyl linalool waste into the designated container, filling it to no more than 90%
of its capacity to allow for expansion.[10]

o Keep the waste container closed at all times except when adding waste.[4][5]
e Labeling:

o As soon as the first drop of waste is added, label the container with a hazardous waste
tag.[7][11]

o The label must include:
» The words "Hazardous Waste".[4][7]

= The full chemical name: "Ethyl Linalool". Abbreviations are not permitted.[7]
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For mixtures, list the full name and concentration of each component.[7]

The date waste accumulation began.[7]

Information identifying the point of origin, including the Principal Investigator's name and
the specific laboratory or room number.[7]

Appropriate hazard pictograms (e.g., irritant, flammable).[7]

e Storage in a Satellite Accumulation Area (SAA):

o Store the labeled waste container in a designated SAA, which must be at or near the point
of generation.[6][9]

o Ensure the SAA is under the direct supervision of laboratory personnel.[10]
o Use secondary containment to capture any potential leaks.[10][11]
e Requesting Disposal:

o Once the container is full or waste is no longer being generated, arrange for disposal
through your institution's EHS department or a licensed hazardous waste contractor.[7][11]

o A full container must be removed from the SAA within three days.[6]
Accidental Spill Protocol
In the event of a spill, follow these procedures:

o Ensure Safety: Evacuate non-essential personnel. Remove all sources of ignition from the
area.[1][2]

» Ventilate: Ensure the area is well-ventilated.[1]

o Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
such as sand or earth.[1][3]

o Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal as hazardous waste.[3][4]
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Data Presentation: Properties and Regulatory Limits

The following table summarizes key quantitative data relevant to the safe handling and
disposal of ethyl linalool.

Property Value Source

83 - 87 °C (Combustible

Flash Point Liquid) [3]
Boiling Point 213-220°C [3]
Water Solubility 656 mg/L (at 20°C) [12]
pH (Agqueous Solution) 6.14 [12]

o Not applicable (Waste is
RCRA Corrosivity pH o [9]
corrosive if pH <2 or 2 12.5)

SAA Volume Limit 55 gallons 9]

i Up to 1 year (if volume limit is
SAA Storage Time [6]
not exceeded)

Mandatory Visualization: Disposal Workflow

The diagram below illustrates the procedural workflow for the proper disposal of ethyl linalool
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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